![molecular formula C5H2ClN3S B086988 7-Chlorothiazolo[5,4-D]pyrimidine CAS No. 13316-12-6](/img/structure/B86988.png)
7-Chlorothiazolo[5,4-D]pyrimidine
Overview
Description
Synthesis Analysis
The synthesis of 7-Chlorothiazolo[5,4-d]pyrimidine typically involves the reaction of commercially available precursors such as 4,6-dichloro-5-aminopyrimidine with isothiocyanates. This process is known for accommodating a variety of functionalized isothiocyanates and proceeding in good to excellent yields (Liu et al., 2005). Additionally, novel synthesis methods have been developed to introduce different substituents at various positions of the thiazolopyrimidine scaffold, enhancing the compound's affinity and selectivity for specific biological targets (Varano et al., 2019).
Molecular Structure Analysis
The molecular structure of 7-Chlorothiazolo[5,4-d]pyrimidine derivatives has been characterized using spectroscopic methods and, in some cases, single-crystal X-ray diffraction. These studies have confirmed the three-dimensional structure of the compounds and have been fundamental in understanding their binding and activity profiles (Becan et al., 2022).
Chemical Reactions and Properties
7-Chlorothiazolo[5,4-d]pyrimidine serves as a versatile intermediate in the synthesis of a wide range of pharmaceutical agents. Its chemical reactions often involve substitutions at various positions of the ring system to generate compounds with varied biological activities. For example, derivatives have been synthesized with modifications at the 2-, 5-, and 7-positions, leading to different pharmacological properties (Varano et al., 2019).
Scientific Research Applications
Synthesis of Novel Compounds : 7-Chlorothiazolo[5,4-D]pyrimidine is used as an intermediate in the synthesis of various novel compounds. Liu et al. (2005) describe a single-step process for preparing 2-amino-7-chlorothiazolo[5,4-d]pyrimidines, which can be further reacted to afford differentially functionalized derivatives (Liu, Patch, Schubert, & Player, 2005).
Development of Therapeutics : Kuppast and Fahmy (2016) highlight the significance of Thiazolo[4,5-d]pyrimidines in drug discovery, with structures resembling adenine and guanine, leading to their use in designing novel therapeutics (Kuppast & Fahmy, 2016).
Anticancer Activity : Becan et al. (2022) synthesized and evaluated new derivatives of 7-Chlorothiazolo[5,4-D]pyrimidine for potential anticancer activity, indicating its use in developing cancer therapeutics (Becan, Pyra, Rembiałkowska, & Bryndal, 2022).
Synthesis of Analogues : Research by Brocas-Neuwels and Promel (2010) involved the synthesis of new analogs of succinoadenine starting from 7-Chlorothiazolo[5,4-D]pyrimidine, demonstrating its utility in analog synthesis (Brocas-Neuwels & Promel, 2010).
Biological Activities : Singh et al. (2013) reported the synthesis and antiproliferative activity of thiazolo[5,4-d]pyrimidines, suggesting their potential as therapeutic agents in various diseases (Singh et al., 2013).
Antimicrobial Activity : Sayed, Shamroukh, and Rashad (2006) focused on the synthesis of thiazolo[3,2-a]pyrimidine derivatives and evaluated their antimicrobial activity, indicating the compound's relevance in anti-infective drug development (Sayed, Shamroukh, & Rashad, 2006).
Immunosuppressive Agents : Jang et al. (2011) discovered thiazolo[5,4-d]pyrimidines as a novel class of immunosuppressive agents, indicating their potential in preventing graft rejection after organ transplantation (Jang et al., 2011).
Molluscicidal Properties : El-bayouki and Basyouni (1988) explored the molluscicidal properties of new thiazolo[5,4-d]pyrimidine derivatives, demonstrating its potential in controlling snail populations responsible for transmitting schistosomiasis (El-bayouki & Basyouni, 1988).
Adenosine Receptor Antagonists : Varano et al. (2019) synthesized 7-amino-thiazolo[5,4-d]pyrimidines with different substituents, evaluating them as adenosine receptor antagonists for potential therapeutic applications (Varano et al., 2019).
Safety And Hazards
Future Directions
properties
IUPAC Name |
7-chloro-[1,3]thiazolo[5,4-d]pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2ClN3S/c6-4-3-5(8-1-7-4)10-2-9-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGYFXAHDBRHZGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(C(=N1)Cl)N=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2ClN3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30294576 |
Source
|
| Record name | 7-CHLOROTHIAZOLO[5,4-D]PYRIMIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30294576 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chlorothiazolo[5,4-D]pyrimidine | |
CAS RN |
13316-12-6 |
Source
|
| Record name | 13316-12-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=97156 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 7-CHLOROTHIAZOLO[5,4-D]PYRIMIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30294576 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-chloro-[1,3]thiazolo[5,4-d]pyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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